Cas no 32968-44-8 (Ethyl 5-Methyl-4-oxazolecarboxylate)

• Product Name: Ethyl 5-Methyl-4-oxazolecarboxylate
• CAS No: 32968-44-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD00105462
• CID: 853946
• PubChem ID: 12214101
• Update Time: 2025-10-30

Ethyl 5-Methyl-4-oxazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyloxazole-4-carboxylate
• Ethyl 5-Methyl-4-oxazolecarboxylate
• 4-Ethoxycarbonyl-5-methyl-oxazol
• 5-Methyl-4-oxazolcarbonsaeureaethylester
• 5-Methyl-4-oxazolcarbonsaeure-ethylester
• 5-Methyl-oxazol-4-carbonsaeure-aethylester
• 5-METHYL-OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• AB03428
• ethyl 5-methyl-1,3-oxazole-4-carboxylate
• CS-0020160
• MFCD00105462
• 4-Oxazolecarboxylic acid, 5-methyl-, ethyl ester
• ETHYL5-METHYLOXAZOLE-4-CARBOXYLATE
• J-521149
• DTXSID70480754
• DB-360532
• 32968-44-8
• AKOS005138142
• SY020015
• TS-02067
• SCHEMBL13545974
• EN300-128573

• MDL： MFCD00105462
• Inchi： 1S/C7H9NO3/c1-3-10-7(9)6-5(2)11-4-8-6/h4H,3H2,1-2H3
• InChI Key： JJBNOPBTDKFKLT-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)OC=N1)=O)CC

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 208.5℃ at 760 mmHg
• PSA: 52.33000
• LogP: 1.15970
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Ethyl 5-Methyl-4-oxazolecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on Ethyl 5-Methyl-4-oxazolecarboxylate

Comprehensive Guide to Ethyl 5-Methyl-4-oxazolecarboxylate (CAS No. 32968-44-8): Properties, Applications, and Industry Insights

Ethyl 5-Methyl-4-oxazolecarboxylate (CAS No. 32968-44-8) is a versatile organic compound widely recognized for its role in pharmaceutical and agrochemical synthesis. This oxazole derivative features a carboxylate ester functional group, making it a valuable intermediate in the development of bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this chemical has garnered significant attention from researchers and manufacturers alike.

The compound’s molecular structure, characterized by a 5-methyl-4-oxazole core, contributes to its stability and reactivity in various chemical reactions. Its ethyl ester group enhances solubility in organic solvents, facilitating its use in multistep synthetic pathways. Recent studies highlight its potential in creating antimicrobial agents and anti-inflammatory drugs, aligning with the global focus on novel therapeutic solutions.

In the agrochemical sector, Ethyl 5-Methyl-4-oxazolecarboxylate serves as a precursor for crop protection agents. Its ability to modify biological activity makes it instrumental in designing eco-friendly pesticides, addressing the rising demand for sustainable agriculture. Industry reports suggest a steady increase in its adoption, driven by advancements in green chemistry and regulatory shifts toward safer formulations.

From a technical perspective, the compound’s CAS No. 32968-44-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic research and industrial R&D. Common queries include its synthetic routes, spectroscopic data (NMR, IR), and safety profiles. Analytical methods such as HPLC purification and mass spectrometry are often employed to ensure its purity for high-value applications.

Environmental and regulatory compliance further underscore its appeal. Unlike many traditional intermediates, Ethyl 5-Methyl-4-oxazolecarboxylate exhibits favorable biodegradability metrics, reducing ecological concerns. This aligns with the EPA’s green chemistry principles and the European REACH framework, making it a preferred choice for GMP-certified facilities.

Market trends indicate a surge in demand for custom synthesis services involving this compound, particularly in contract research organizations (CROs). Its compatibility with microwave-assisted synthesis and flow chemistry techniques has modernized production scales, catering to both small-scale labs and bulk manufacturers. Forums and patent filings reveal ongoing innovations, such as its integration into photocatalysis and electrochemical synthesis.

In conclusion, Ethyl 5-Methyl-4-oxazolecarboxylate (CAS No. 32968-44-8) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug development to sustainable agriculture—highlight its enduring significance. As industries prioritize efficiency and sustainability, this compound is poised to remain a cornerstone of advanced chemical synthesis.